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Compound of Interest

Compound Name: 1,2-Dichloro-1,2-difluoroethene

Cat. No.: B8795073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dichloro-1,2-difluoroethene, a

halogenated alkene with applications as a chemical intermediate and in specialized material

sciences. This document details the chemical and physical properties of its isomers,

experimental protocols for its synthesis, and available spectroscopic data, presented in a

format tailored for scientific and research applications.

Chemical Identification and Physical Properties
1,2-Dichloro-1,2-difluoroethene is a compound with the chemical formula C₂Cl₂F₂. It exists as

two geometric isomers: cis (Z) and trans (E). These isomers are colorless gases under

standard conditions.[1] The structural isomers are utilized as intermediates or precursors in the

synthesis of other industrial chemicals.[2]

CAS Numbers and Isomer Identification
Proper identification of the specific isomer is crucial for experimental accuracy and

reproducibility. The Chemical Abstracts Service (CAS) has assigned unique numbers to each

isomer and the unresolved mixture.
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Compound Name Isomer CAS Number

(Z)-1,2-dichloro-1,2-

difluoroethene
cis 311-81-9[2]

(E)-1,2-dichloro-1,2-

difluoroethene
trans 381-71-5[2]

1,2-dichloro-1,2-

difluoroethylene
Mixture of isomers 598-88-9[1]

Physical and Chemical Properties
The distinct spatial arrangement of the atoms in the cis and trans isomers results in different

physical properties. The following table summarizes key quantitative data for both isomers.

Property
(Z)-1,2-dichloro-1,2-
difluoroethene (cis)

(E)-1,2-dichloro-1,2-
difluoroethene (trans)

Molecular Formula C₂Cl₂F₂ C₂Cl₂F₂

Molecular Weight 132.92 g/mol [1] 132.92 g/mol [3]

Melting Point -119.6 °C[2] -93.3 °C[2]

Boiling Point 21 °C 22 °C

Density 1.495 g/mL 1.494 g/mL

Refractive Index 1.378 1.380

Synthesis of 1,2-Dichloro-1,2-difluoroethene
The primary route for the synthesis of 1,2-dichloro-1,2-difluoroethene is through the

dehalogenation of 1,1,2,2-tetrachloro-1,2-difluoroethane. This precursor is a colorless solid or

liquid with a slight ethereal odor, a melting point of 26.5 °C, and a boiling point of 92.5 °C.[4][5]

[6][7]

Synthesis Workflow
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The synthesis involves the reductive dehalogenation of the starting material, typically using

zinc metal in a suitable solvent. The resulting product is a mixture of the cis and trans isomers,

which can then be separated.

Synthesis Workflow of 1,2-Dichloro-1,2-difluoroethene
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(trans-isomer)
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Synthesis Workflow Diagram

Experimental Protocol: Dehalogenation of 1,1,2,2-
Tetrachloro-1,2-difluoroethane
The following is a representative experimental protocol adapted from a similar dehalogenation

reaction.[8] Researchers should exercise appropriate caution and adapt the procedure as

necessary for their specific laboratory conditions.
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Apparatus: A three-necked round-bottomed flask equipped with a dropping funnel, a

thermometer, and a short fractionating column connected to a condenser and a cooled

receiving flask.

Reagents:

1,1,2,2-Tetrachloro-1,2-difluoroethane

Zinc powder

Isopropanol (or other suitable alcohol solvent)

Procedure:

Charge the flask with zinc powder and isopropanol.

Heat the mixture to a gentle reflux.

Add a solution of 1,1,2,2-tetrachloro-1,2-difluoroethane in isopropanol dropwise from the

dropping funnel. The reaction is typically exothermic, and the addition rate should be

controlled to maintain a steady reflux.

The product, 1,2-dichloro-1,2-difluoroethene, will distill as it is formed.

Collect the distillate in the receiving flask, which should be cooled to prevent loss of the

volatile product.

After the addition is complete, continue heating for a short period to ensure the reaction

goes to completion.

The collected distillate will be a mixture of the cis and trans isomers.

Separation of Isomers
The cis and trans isomers of 1,2-dichloro-1,2-difluoroethene can be separated by a

combination of fractional melting and fractional distillation.[2] Due to the close boiling points of

the isomers, a highly efficient fractionating column is recommended for distillation.
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Spectroscopic Data
Spectroscopic analysis is essential for the characterization and confirmation of the synthesized

isomers.

Infrared (IR) and Raman Spectroscopy
The vibrational spectra of cis- and trans-1,2-dichloro-1,2-difluoroethylene have been reported.

A detailed analysis of their infrared and Raman spectra was published by Craig and Evans in

1965 in the Journal of the American Chemical Society.[9][10] This study provides a

comprehensive assignment of the vibrational modes for both isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹⁹F NMR spectroscopy is a powerful tool for the identification and differentiation of the cis and

trans isomers. While specific spectral data is not readily available in the public domain, it is a

standard technique for the characterization of fluorinated compounds.[3][11][12]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the isomers. GC-MS data for 1,2-dichloro-1,2-difluoroethylene is available in spectral

databases, though access may be restricted.[3]

Applications and Safety
Applications in Research and Development
1,2-Dichloro-1,2-difluoroethene serves as a precursor for various fluorinated compounds that

have applications in the pharmaceutical and agrochemical industries.[1] Its isomers can be

used in the synthesis of more complex molecules where the stereospecific introduction of

fluorine and chlorine is desired.

Safety and Handling
1,2-Dichloro-1,2-difluoroethylene is a hazardous substance and should be handled with

appropriate safety precautions. It is a liquid that can cause illness upon inhalation, and upon

heating to high temperatures, it may decompose to emit toxic fumes.[3] It is chemically inert in

many situations but can react violently with strong reducing agents.[3] When in contact with
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water or steam, it may produce fumes that can cause illness from inhalation.[3] Standard

laboratory safety protocols, including the use of a fume hood and personal protective

equipment, should be strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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